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Compound of Interest

Compound Name: 1,10-Diiododecane

Cat. No.: B1670033

Essential safety and logistical information for the proper handling and disposal of 1,10-
Diiododecane.

This guide provides comprehensive, step-by-step procedures for the safe handling, storage,
and disposal of 1,10-Diiododecane, tailored for researchers, scientists, and professionals in

drug development. By adhering to these protocols, you can minimize risks and ensure a safe
laboratory environment.

Physical and Chemical Properties

Understanding the properties of 1,10-Diiododecane is foundational to its safe handling.
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Property Value
Molecular Formula C10H20I12[1]
Molecular Weight 394.07 g/mol [1]

Off-white to yellow solid or powder; may also be

Appearance a clear liquid[1][2]

Melting Point 28-35 °C (82.4-95 °F)

Boiling Point 197-200 °C (386.6-392 °F) at 12 mmHg
Flash Point 110-113 °C (230-235.4 °F) - closed cup
Solubility Soluble in methanol

Hazard Identification and Personal Protective Equipment
(PPE)

1,10-Diiododecane is classified with specific hazards that necessitate the use of appropriate
personal protective equipment.

Hazard Classifications:
o Causes skin irritation (H315)
o Causes serious eye irritation (H319)

o May cause respiratory irritation (H335)
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PPE Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

) Wear appropriate protective gloves to prevent
Hand Protection )
skin exposure.

Wear appropriate protective clothing to prevent

Skin and Body Protection ]
skin exposure.

Atype ABEK (EN14387) respirator filter is
) ) recommended. Under normal use conditions
Respiratory Protection ) o ) )
with adequate ventilation, respiratory protection

may not be required.

Operational Plan: Step-by-Step Handling Protocol

Follow these detailed steps to ensure the safe handling of 1,10-Diiododecane from receipt to
disposal.

1. Preparation and Engineering Controls:
o Ensure adequate ventilation in the work area.

o Locate and verify the functionality of the nearest safety shower and eyewash station before

beginning work.
o Prepare all necessary equipment and reagents before handling the chemical.
2. Personal Protective Equipment (PPE) Donning:
e Put on a lab coat and disposable gloves.

e Wear chemical safety goggles.
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e If there is a risk of inhalation, use a respirator with the appropriate filter.
3. Handling the Chemical:

e Avoid contact with skin, eyes, and clothing.

e Avoid ingestion and inhalation.

« If the material is a solid, avoid dust formation.

e Weigh and transfer the chemical in a fume hood.

o Keep containers tightly closed when not in use.

4. Storage:

» Store in a dry, cool, and well-ventilated place.

o Keep containers tightly closed.

e The compound is light-sensitive and should be stored in a dark place.

o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

Immediate and appropriate responses to exposure are critical.
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Exposure Route First-Aid Measure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.

Wash off immediately with plenty of water for at
_ least 15 minutes. Get medical attention if
Skin Contact S )
irritation develops and persists. Take off

contaminated clothing and wash it before reuse.

Remove to fresh air. Get medical attention

Inhalation ) ) )

immediately if symptoms occur.

Clean mouth with water and drink afterwards
Ingestion plenty of water. Get medical attention if

symptoms occur.

In case of a spill, ensure adequate ventilation, use personal protective equipment, and avoid
dust formation. Sweep up the spilled material and shovel it into suitable containers for disposal.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination.

o Dispose of waste material in accordance with local, state, and federal regulations.
e Do not release the chemical into the environment.

e Sweep up and shovel spills into suitable containers for disposal.
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1. Preparation Emergency Protocol
Verify Ventilation Spill or Exposure Occurs
Check Eyewash/Shower Follow First-Aid Measures
Don PPE:
- Goggles Evacuate if Necessary
- Gloves
- Lab Coat

Proceed to Handling

2. Handling

Work in Fume Hood Notify Safety Officer

Avoid Skin/Eye Contact

Minimize Dust/Vapors

Store Unused Chemical After Experiment Completion

3. Storage 4. Disposal & Decontamination

Tightly Closed Container Dispose via Approved Waste Stream

Decontaminate Work Area

Cool, Dry, Ventilated Area

Protect from Light Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,10-Diiododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diiododecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670033#personal-protective-equipment-for-
handling-1-10-diiododecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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